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Compound of Interest

Compound Name:
1,2-

Dichlorohexafluorocyclopentene

Cat. No.: B1213219 Get Quote

An In-depth Technical Guide to Commercial Sourcing of 1,2-Dichlorohexafluorocyclopentene
for Researchers and Drug Development Professionals.

This guide provides a focused overview of commercial suppliers for 1,2-
Dichlorohexafluorocyclopentene (CAS No. 706-79-6), a critical reagent for researchers,

scientists, and professionals in drug development. Below you will find a compilation of suppliers

and key technical data to facilitate procurement and application in your research.

Chemical and Physical Properties
1,2-Dichlorohexafluorocyclopentene is a halogenated cyclopentene derivative with the

molecular formula C5Cl2F6.[1] It is a colorless liquid with a boiling point of approximately 90°C.

[2]

Table 1: Physical and Chemical Properties of 1,2-Dichlorohexafluorocyclopentene
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Property Value

CAS Number 706-79-6[1]

Molecular Formula C5Cl2F6[1]

Molecular Weight 244.95 g/mol [1]

Boiling Point 90 °C[2]

Density 1.635 g/mL at 25 °C[2]

Refractive Index n20/D 1.37[2]

EINECS Number 211-895-4[2]

Commercial Suppliers
The following table summarizes commercial suppliers of 1,2-
Dichlorohexafluorocyclopentene. This information is intended to provide a starting point for

sourcing this chemical for research and development purposes.

Table 2: Commercial Suppliers of 1,2-Dichlorohexafluorocyclopentene
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Supplier Product Name Purity
Additional
Information

Sigma-Aldrich (Merck)

1,2-

Dichlorohexafluorocyc

lopentene

97%

A well-established

supplier for research

chemicals, offering

various quantities.

CHEMLYTE

SOLUTIONS CO.,LTD

1,2-

Dichlorohexafluoro-1-

cyclopentene

Industrial Grade
Listed on the ECHEMI

online marketplace.[3]

ChemWhat

1,2-

DICHLOROHEXAFLU

OROCYCLOPENTEN

E

Not specified

Provides a platform to

inquire about reagents

from various

suppliers.[2]

Cenmed Enterprises

1,2-

Dichlorohexafluorocyc

lopentene 97%

97%

A supplier of clinical

and laboratory

supplies.[4]

CheMondis

1,2-

Dichlorohexafluoro-1-

Cyclopentene

Not specified
A B2B marketplace for

chemicals.[5]

Applications in Research and Synthesis
1,2-Dichlorohexafluorocyclopentene is a versatile building block in organic synthesis.[6] Its

applications include the synthesis of:

Inverse diarylperfluorocyclopentenes

Fluoro-bisthienylcyclopentenes (F-BTCs)

1,1-dichlorooctafluorocyclopentane and 1,2-dichlorooctafluorocyclopentane

The reactivity of the vinylic chlorine atoms allows for their displacement by nucleophiles, such

as secondary phosphines, to create novel phosphine ligands.[7]
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Safety and Handling
1,2-Dichlorohexafluorocyclopentene is classified as a hazardous substance. It is harmful if

swallowed or inhaled and causes skin and eye irritation. Appropriate personal protective

equipment (PPE), such as gloves, eye protection, and a respirator, should be worn when

handling this chemical. Work should be conducted in a well-ventilated area, preferably a fume

hood.[8] For detailed safety information, always refer to the Safety Data Sheet (SDS) provided

by the supplier.[8][9]

Note on Methodologies and Visualizations:

This guide focuses on the commercial sourcing and fundamental properties of 1,2-
Dichlorohexafluorocyclopentene. As such, detailed experimental protocols and signaling

pathways are beyond the scope of this document. The logical relationships for sourcing this

chemical are straightforward and do not necessitate a complex visual diagram. The most

effective presentation of this data is through the structured tables provided above.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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